![molecular formula C17H15N3O3S B5763055 N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea](/img/structure/B5763055.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds with structures similar to N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea often involves the reaction of specific precursors with isocyanates or thiocyanates under various conditions to form the urea linkage. For example, a series of related urea derivatives were synthesized by reacting appropriate isocyanates with primary or secondary amines. This methodology could be adapted for the synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea by choosing suitable precursors and reaction conditions to form the desired urea linkage between the benzodioxole and benzothiazole moieties (Mustafa, Perveen, & Khan, 2014).
Molecular Structure Analysis
The molecular structure of compounds closely related to N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-1,3-benzothiazol-6-yl)urea often features planar configurations mediated by intramolecular hydrogen bonds, as observed in compounds where the urea group adopts a planar configuration, closely aligning with adjacent heterocyclic rings. This arrangement facilitates intermolecular interactions that could influence the compound's physical and chemical properties. Such structural characteristics are crucial for understanding the reactivity and potential applications of these compounds (Shi, 2011).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-(2-methyl-1,3-benzothiazol-6-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c1-10-19-13-4-3-12(7-16(13)24-10)20-17(21)18-8-11-2-5-14-15(6-11)23-9-22-14/h2-7H,8-9H2,1H3,(H2,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJOBCUBOPQPIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)NC(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-ylmethyl)-3-(2-methyl-1,3-benzothiazol-6-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.